Cas no 1559544-31-8 (2-(trifluoromethyl)bicyclo2.2.1heptan-2-amine)

• Product Name: 2-(trifluoromethyl)bicyclo2.2.1heptan-2-amine
• CAS No: 1559544-31-8
• MF: C₈H₁₂F₃N
• MW: 179.182792663574
• CID: 6072776
• PubChem ID: 81532310
• Update Time: 2025-10-24

2-(trifluoromethyl)bicyclo2.2.1heptan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(trifluoromethyl)bicyclo2.2.1heptan-2-amine
• AKOS020110832
• 2-(trifluoromethyl)bicyclo[2.2.1]heptan-2-amine
• EN300-1241526
• 1559544-31-8

• Inchi： 1S/C8H12F3N/c9-8(10,11)7(12)4-5-1-2-6(7)3-5/h5-6H,1-4,12H2
• InChI Key： NQPAQCDZDYIRQE-UHFFFAOYSA-N
• SMILES： FC(C1(CC2CCC1C2)N)(F)F

Computed Properties

• Exact Mass: 179.09218387g/mol
• Monoisotopic Mass: 179.09218387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids

Additional information on 2-(trifluoromethyl)bicyclo2.2.1heptan-2-amine

2-(Trifluoromethyl)bicyclo[2.2.1]heptan-2-amine (CAS No. 1559544-31-8): A Comprehensive Overview

The compound 2-(trifluoromethyl)bicyclo[2.2.1]heptan-2-amine (CAS No. 1559544-31-8) is a specialized organic molecule featuring a bicyclo[2.2.1]heptane (norbornane) backbone with a trifluoromethyl group and an amine functional group at the 2-position. This unique structure combines the rigidity of the norbornane framework with the electronic effects of the trifluoromethyl moiety, making it a valuable intermediate in pharmaceutical and agrochemical research. Its molecular formula, C₈H₁₂F₃N, and precise stereochemistry contribute to its growing relevance in modern synthetic chemistry.

In recent years, the demand for fluorinated compounds like 2-(trifluoromethyl)bicyclo[2.2.1]heptan-2-amine has surged due to their enhanced metabolic stability and bioavailability. Researchers frequently search for "fluorinated norbornane derivatives" or "trifluoromethyl amine applications," reflecting the compound's role in drug discovery. Its CAS No. 1559544-31-8 is often queried in chemical databases for purity verification or synthetic protocols, highlighting its niche yet critical applications.

The synthetic routes to 2-(trifluoromethyl)bicyclo[2.2.1]heptan-2-amine typically involve norbornene derivatives as starting materials, followed by electrophilic trifluoromethylation and subsequent reductive amination. Advanced techniques like asymmetric catalysis are employed to control stereoselectivity, a topic frequently discussed in forums on "chiral amine synthesis." The compound's lipophilicity and hydrogen-bonding capacity make it a candidate for modulating drug-receptor interactions, aligning with trends in "fragment-based drug design."

Environmental and regulatory considerations are also pivotal. The trifluoromethyl group’s persistence in ecosystems has sparked debates on "sustainable fluorination methods," with CAS No. 1559544-31-8 serving as a case study for greener alternatives. Analytical methods like GC-MS and NMR are essential for characterizing this compound, addressing common queries such as "how to identify fluorinated amines."

In material science, the bicyclo[2.2.1]heptane core of 2-(trifluoromethyl)bicyclo[2.2.1]heptan-2-amine offers steric constraints useful for designing high-performance polymers. Searches for "rigid amine monomers" often lead to discussions on its potential. Meanwhile, its thermal stability and solubility profiles are scrutinized in patents related to "specialty coatings."

To conclude, 2-(trifluoromethyl)bicyclo[2.2.1]heptan-2-amine (CAS No. 1559544-31-8) exemplifies the intersection of structural complexity and functional versatility. Its applications span from medicinal chemistry to advanced materials, driven by innovations in fluorine chemistry and stereoselective synthesis. As research progresses, this compound will likely remain a focal point for queries on "tailored fluorinated building blocks" and "next-generation amine reagents."